![molecular formula C22H19F3N2O3S B2795266 N-benzyl-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide CAS No. 337922-33-5](/img/structure/B2795266.png)
N-benzyl-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-benzyl-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide” is a chemical compound with the CAS Number: 337922-33-5 . It is used for pharmaceutical testing .
Physical And Chemical Properties Analysis
The molecular weight of this compound is 448.458 . The density is approximately 1.4±0.1 g/cm3 . Unfortunately, the melting point, boiling point, and flash point are not specified .Scientific Research Applications
Synthesis and Chemical Properties
- Gamma-lactam Synthesis: Intramolecular C-H insertion of alpha-diazo-alpha-(phenylsulfonyl)acetamides, including derivatives similar to "N-benzyl-2-[(phenylsulfonyl)-3-(trifluoromethyl)anilino]acetamide," has been utilized for the efficient synthesis of gamma-lactams like the antidepressant agent rolipram. This process is highly regioselective, with N-benzyl moieties being crucial for enhancing chemoselectivity over addition reactions (Yoon et al., 2003).
Biological Applications and Potential
- Antimicrobial Activity: Certain derivatives have shown promising antimicrobial activities. For instance, a study on the synthesis and antimicrobial evaluation of novel sulfonamide derivatives revealed that some compounds displayed significant activity against bacterial strains, with specific derivatives exhibiting high potency towards most tested strains (Fahim & Ismael, 2019).
- Antimalarial and COVID-19 Drug Potential: The reactivity of N-(phenylsulfonyl)acetamide derivatives has been explored for producing compounds with in vitro antimalarial activity. Additionally, these sulfonamides were evaluated for their potential as COVID-19 drugs through computational calculations and molecular docking studies, revealing promising interactions with SARS-CoV-2 proteins (Fahim & Ismael, 2021).
Synthesis of Bioactive Compounds
- Anticonvulsant Activities: Research into 2-acetamido-N-benzyl-2-(methoxyamino)acetamides has demonstrated these compounds' potential as anticonvulsants. Their chemical structure and hydrogen bonding play a crucial role in their efficacy and highlight the versatility of this compound derivatives in designing drugs with specific central nervous system activities (Camerman et al., 2005).
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-3-(trifluoromethyl)anilino]-N-benzylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19F3N2O3S/c23-22(24,25)18-10-7-11-19(14-18)27(31(29,30)20-12-5-2-6-13-20)16-21(28)26-15-17-8-3-1-4-9-17/h1-14H,15-16H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBDYPHSDRTXQEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CN(C2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.